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Compound of Interest

Compound Name: prunellin

Cat. No.: B1168351

For Researchers, Scientists, and Drug Development Professionals

Prunellin, a sulfated polysaccharide extracted from the medicinal herb Prunella vulgaris, has
garnered significant attention for its potent anti-HIV activity.[1][2] Its biological function is
intrinsically linked to its unique chemical structure, particularly the pattern of sulfation along its
polysaccharide backbone. This technical guide synthesizes the current understanding of
prunellin's sulfation patterns, drawing from available scientific literature to provide a resource
for researchers in virology, pharmacology, and natural product chemistry.

Unveiling the Core Structure of Prunellin

Initial characterization studies have identified prunellin as a complex anionic polysaccharide
with a molecular weight of approximately 10 kDa.[1] While a complete and detailed elucidation
of its entire structure, including the precise sulfation pattern, remains an area of active
investigation, foundational studies have provided key insights into its general composition.

Table 1: Physicochemical and Compositional Properties of Prunellin

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1168351?utm_src=pdf-interest
https://www.benchchem.com/product/b1168351?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2802570/
https://repository.lsu.edu/chemistry_pubs/1938/
https://www.benchchem.com/product/b1168351?utm_src=pdf-body
https://www.benchchem.com/product/b1168351?utm_src=pdf-body
https://www.benchchem.com/product/b1168351?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2802570/
https://www.benchchem.com/product/b1168351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Description

Source Prunella vulgaris
Compound Type Sulfated Polysaccharide
Molecular Weight ~10 kDa

) N Glucose, Galactose, Xylose, Gluconic Acid,
Monosaccharide Composition ) ] ]
Galactonic Acid, Galactosamine

Data sourced from initial characterization
studies.[1]

It is the presence of sulfate groups that confers upon prunellin its characteristic anionic nature,
which is crucial for its interaction with viral surface proteins. However, the specific locations and
distribution of these sulfate modifications on the constituent monosaccharides have not been
definitively reported in the available literature.

The Quest for Sulfation Patterns: Methodological
Approaches

The determination of sulfation patterns in complex polysaccharides like prunellin requires a
combination of sophisticated analytical techniques. While specific experimental protocols for
prunellin are not detailed in the literature, a general workflow for such an analysis can be
outlined.

Experimental Workflow for Sulfation Pattern Analysis

The logical flow for elucidating the sulfation pattern of a polysaccharide such as prunellin
would involve a multi-step process, beginning with purification and culminating in detailed
structural analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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